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Compound of Interest

Compound Name: 4-(Methylthio)aniline

Cat. No.: B085588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-(Methylthio)aniline, a versatile

chemical intermediate with significant applications in medicinal chemistry and materials

science. This document details its physicochemical properties, synthesis, and analytical

methods, with a focus on its role in the development of novel therapeutic agents.

Core Compound Identification
Identifier Value

Chemical Name 4-(Methylthio)aniline

CAS Number 104-96-1[1]

Molecular Formula C₇H₉NS

Molecular Weight 139.22 g/mol [1]

Synonyms
p-(Methylthio)aniline, 4-(Methylmercapto)aniline,

4-Aminothioanisole

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-(Methylthio)aniline,

providing essential data for its handling, storage, and application in experimental settings.
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Property Value Reference

Appearance
Clear colorless or yellow to

brown to dark brown liquid
Thermo Fisher Scientific

Boiling Point 272-273 °C (lit.) Sigma-Aldrich[1]

Density 1.119 g/mL at 25 °C (lit.) Sigma-Aldrich[1]

Refractive Index (n20/D) 1.6380-1.6420 @ 20°C Thermo Fisher Scientific

Flash Point >110 °C (>230 °F) Sigma-Aldrich[1]

Solubility
Information not readily

available

pKa (Predicted) 4.69 ± 0.10

Synthesis of 4-(Methylthio)aniline
Several synthetic routes to 4-(Methylthio)aniline have been reported. A common and effective

method involves the reduction of 4-nitrothioanisole.

Experimental Protocol: Reduction of 4-Nitrothioanisole
This protocol describes a laboratory-scale synthesis of 4-(Methylthio)aniline.

Materials:

4-Nitrothioanisole

Sodium borohydride (NaBH₄)

Water

Diethyl ether or Dichloromethane

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:
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In a round-bottom flask, dissolve 1-methylthio-4-nitro-benzene in water at 20°C under an

inert atmosphere.

Slowly add sodium borohydride to the solution while maintaining the inert atmosphere.

Monitor the reaction progress using a suitable analytical technique such as thin-layer

chromatography (TLC).

Upon completion, quench the reaction by carefully adding water.

Extract the product from the aqueous layer using diethyl ether or dichloromethane.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield 4-(Methylthio)aniline.

Logical Workflow for Synthesis:
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Caption: A flowchart illustrating the key steps in the synthesis of 4-(Methylthio)aniline via the

reduction of 4-nitrothioanisole.

Applications in Drug Development
4-(Methylthio)aniline serves as a crucial building block in the synthesis of various biologically

active molecules. Its derivatives have shown promise as potent inhibitors of protein kinases,

which are key targets in cancer therapy.

Role in Kinase Inhibitor Synthesis
The 4-(methylthio)phenyl moiety is incorporated into the structure of some kinase inhibitors to

enhance their binding affinity and selectivity. For instance, derivatives of 4-anilinoquinazoline

containing the 4-(methylthio)phenyl group have been investigated as inhibitors of the Epidermal

Growth Factor Receptor (EGFR), a key signaling protein often dysregulated in cancer.[2]

Signaling Pathway Targeted by 4-Anilinoquinazoline Derivatives:

The following diagram illustrates a simplified signaling pathway targeted by 4-

anilinoquinazoline derivatives, which can be synthesized using 4-(Methylthio)aniline.
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Caption: A diagram showing the inhibition of the EGFR signaling pathway by a 4-

anilinoquinazoline derivative.

Analytical Methods
The purity and identity of 4-(Methylthio)aniline can be determined using various analytical

techniques.

Gas Chromatography (GC)
Gas chromatography is a suitable method for assessing the purity of 4-(Methylthio)aniline.

Experimental Protocol: GC Analysis

Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

Carrier Gas: Helium or Nitrogen.

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.

Oven Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold at 250 °C for 5 minutes.

Sample Preparation: Dilute the sample in a suitable solvent (e.g., dichloromethane or ethyl

acetate).

Experimental Workflow for GC Analysis:
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Caption: A workflow diagram for the analysis of 4-(Methylthio)aniline using Gas

Chromatography.

Conclusion
4-(Methylthio)aniline is a valuable chemical entity with a well-defined profile and significant

potential in the field of drug discovery and development. Its utility as a precursor for kinase

inhibitors highlights its importance in the ongoing search for novel anticancer therapeutics. The

information provided in this guide serves as a comprehensive resource for researchers and

scientists working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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